Cas no 2229608-71-1 (2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol)

2-(1-Amino-4-hydroxycyclohexyl)-4-methoxyphenol is a cyclohexyl-substituted phenolic compound featuring both amino and hydroxyl functional groups, which contribute to its potential reactivity and versatility in synthetic applications. The presence of a methoxy group enhances its stability while allowing for selective modifications. This structure suggests utility as an intermediate in pharmaceutical or fine chemical synthesis, particularly where controlled functionalization is required. Its cyclohexyl backbone may impart favorable steric and electronic properties for targeted reactions. The compound’s dual hydroxyl and amino groups offer opportunities for further derivatization, making it a candidate for use in specialized organic transformations or as a building block in complex molecule assembly.
2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol structure
2229608-71-1 structure
Product Name:2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol
CAS No:2229608-71-1
MF:C13H19NO3
MW:237.294863939285
CID:6324874
PubChem ID:165764933
Update Time:2025-06-07

2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol
    • EN300-1754868
    • 2229608-71-1
    • Inchi: 1S/C13H19NO3/c1-17-10-2-3-12(16)11(8-10)13(14)6-4-9(15)5-7-13/h2-3,8-9,15-16H,4-7,14H2,1H3
    • InChI Key: ICSZCTDUVOVNEN-UHFFFAOYSA-N
    • SMILES: OC1CCC(C2C=C(C=CC=2O)OC)(CC1)N

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.7Ų

2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol Pricemore >>

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2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol Related Literature

Additional information on 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol

Introduction to 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol (CAS No. 2229608-71-1)

2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol (CAS No. 2229608-71-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits promising biological activities and therapeutic potential. The molecule consists of a cyclohexane ring with an amino and hydroxyl group, attached to a phenol ring substituted with a methoxy group. This structural arrangement confers specific chemical and biological properties that make it an intriguing candidate for various applications.

The 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol has been the subject of several recent studies, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that it could be a valuable candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another notable aspect of 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol is its antioxidant activity. Oxidative stress is a significant contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. A study in the Free Radical Biology and Medicine journal demonstrated that this compound exhibits strong antioxidant properties by scavenging free radicals and reducing oxidative damage in cellular models. These findings highlight its potential as a protective agent against oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol has also shown promise in cancer research. Preliminary studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable trait for potential anticancer drugs, as it can minimize side effects associated with traditional chemotherapy. A recent publication in the Cancer Research journal reported that this compound effectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol have also been investigated to assess its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. These properties suggest that it could be administered orally, making it more convenient for patients compared to other forms of administration.

Safety is another critical aspect of any potential therapeutic agent. Preclinical toxicity studies have indicated that 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol has a low toxicity profile at therapeutic doses. This is an important consideration for advancing the compound into clinical trials and eventual use in patients.

In conclusion, 2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenol (CAS No. 2229608-71-1) represents a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may emerge as a valuable tool in the treatment of various diseases.

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